Cas no 63717-13-5 ((3xi,8alpha,9S)-9-hydroxy-6'-methoxy-1-propylcinchonan-1-ium chloride)

• Product Name: (3xi,8alpha,9S)-9-hydroxy-6'-methoxy-1-propylcinchonan-1-ium chloride
• CAS No: 63717-13-5
• MF: C₂₃H₃₁ClN₂O₂
• MW: 402.957445383072
• CID: 1667533
• PubChem ID: 44642
• Update Time: 2025-04-21

(3xi,8alpha,9S)-9-hydroxy-6'-methoxy-1-propylcinchonan-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• (3xi,8alpha,9S)-9-hydroxy-6'-methoxy-1-propylcinchonan-1-ium chloride
• 9-Hydroxy-6'-methoxy-1-propylcinchonan-1-ium chloride
• DTXSID90980140
• Quinine propyl chloride
• 63717-13-5
• Quinine, n-propyl chloride

• Inchi： 1S/C23H31N2O2.ClH/c1-4-11-25-12-9-17(16(5-2)15-25)13-22(25)23(26)19-8-10-24-21-7-6-18(27-3)14-20(19)21;/h5-8,10,14,16-17,22-23,26H,2,4,9,11-13,15H2,1,3H3;1H/q+1;/p-1/t16?,17?,22-,23+,25?;/m1./s1
• InChI Key： WWMPOSZANYFKNP-XJXJHPFJSA-M
• SMILES： [Cl-].O[C@@H](C1C=CN=C2C=CC(=CC=12)OC)[C@H]1CC2CC[N+]1(CCC)CC2C=C

Computed Properties

• Exact Mass: 402.207406
• Monoisotopic Mass: 402.207406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids